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Introduction

Strontium peroxide (SrOz) is a key inorganic compound utilized in pyrotechnic formulations,
particularly in military tracer munitions and signal flares.[1] Its primary function is to serve as
both a potent oxidizing agent and a red colorant.[1] When ignited, it decomposes to release
oxygen, which sustains the combustion of the pyrotechnic mixture, while the strontium atoms
impart a brilliant red color to the flame.[2] This dual role makes it a highly efficient component in
applications requiring visible tracing of projectiles or intense red light for signaling purposes.

These application notes provide a comprehensive overview of the role and use of strontium
peroxide in such pyrotechnic systems. Detailed experimental protocols for the preparation,
characterization, and performance evaluation of strontium peroxide-based compositions are
presented to guide researchers in this field.

Physicochemical Properties of Strontium Peroxide

A summary of the key physical and chemical properties of strontium peroxide relevant to its
pyrotechnic applications is provided in the table below.
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Property Value Reference
Chemical Formula SrO2 [1]
Molar Mass 119.619 g/mol [1]
Appearance White, odorless powder [1]
Density (anhydrous) 4.56 g/cm?3 [1]
Decomposition Temperature 215 °C (419 °F; 488 K) [1]

. Strontium oxide (SrO) and
Decomposition Products [1]
Oxygen (O2)

o Slightly soluble, decomposes
Solubility in Water [3]
slowly

Role in Tracer Munitions and Flares

In tracer munitions and flares, strontium peroxide serves two critical functions:

o Oxidizer: Strontium peroxide is a strong oxidizing agent, meaning it readily donates oxygen
to the fuel in the pyrotechnic composition. This property is essential for a sustained and
energetic combustion reaction, which is necessary to produce a bright and long-lasting trace
or flare.[1]

e Colorant: Upon combustion, the strontium atoms are excited to higher energy states. As they
return to their ground state, they emit light at specific wavelengths, resulting in a
characteristic brilliant red color.[2] The quality and intensity of this red color can be enhanced
by the presence of a chlorine donor in the composition, which facilitates the formation of the
emitting species strontium monochloride (SrCl).

Chemical Reaction and Color Production Pathway

The primary chemical reaction involving strontium peroxide in a pyrotechnic composition is its
thermal decomposition. This is followed by the excitation of strontium species in the flame,
leading to the emission of red light.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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